Cas no 2171454-52-5 (3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}propanoic acid)

• Product Name: 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}propanoic acid
• CAS No: 2171454-52-5
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6609546
• PubChem ID: 165606442
• Update Time: 2025-07-23

3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}propanoic acid
• EN300-1503693
• 2171454-52-5
• 3-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]piperidin-2-yl}propanoic acid

• Inchi： 1S/C26H30N2O5/c1-17(25(31)28-15-7-6-8-18(28)13-14-24(29)30)27-26(32)33-16-23-21-11-4-2-9-19(21)20-10-3-5-12-22(20)23/h2-5,9-12,17-18,23H,6-8,13-16H2,1H3,(H,27,32)(H,29,30)/t17-,18?/m0/s1
• InChI Key： PLOKXGWLQJFPKG-ZENAZSQFSA-N
• SMILES： O=C([C@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCCCC1CCC(=O)O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}propanoic acid

Recent Advances in the Study of 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}propanoic acid (CAS: 2171454-52-5)

The compound 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}propanoic acid (CAS: 2171454-52-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug candidates. Recent studies have focused on its applications in targeted drug delivery, enzyme inhibition, and as a building block for complex biomolecules.

One of the key areas of research involving this compound is its role in the development of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}propanoic acid exhibit potent inhibitory activity against SARS-CoV-2 main protease (Mpro), highlighting its potential in antiviral therapy. The study utilized molecular docking and kinetic assays to validate the compound's binding affinity and mechanism of action.

Another significant advancement was reported in the field of peptide synthesis. Researchers have optimized the use of this compound as a protected amino acid derivative, enabling more efficient solid-phase peptide synthesis (SPPS). The fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group in the molecule provides stability during synthesis while allowing for easy deprotection under mild conditions, making it a versatile tool for constructing complex peptides with high purity and yield.

In addition to its synthetic utility, recent investigations have explored the pharmacokinetic properties of 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}propanoic acid. A 2024 preclinical study published in Bioorganic & Medicinal Chemistry Letters evaluated its metabolic stability and membrane permeability using Caco-2 cell models. The results indicated favorable absorption characteristics, suggesting potential for oral bioavailability in drug formulations.

The compound's mechanism of action has also been elucidated through structural biology approaches. X-ray crystallography studies have revealed its interactions with biological targets at atomic resolution, providing insights for rational drug design. These structural analyses have been instrumental in modifying the scaffold to enhance selectivity and reduce off-target effects.

Future research directions for this compound include its application in the development of novel anticancer agents and neurodegenerative disease therapeutics. Several research groups are currently investigating its potential as a scaffold for kinase inhibitors and as a modulator of protein-protein interactions involved in pathological processes.

In conclusion, 3-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoylpiperidin-2-yl}propanoic acid (CAS: 2171454-52-5) represents a versatile and pharmacologically relevant compound with multiple applications in drug discovery and development. The recent studies underscore its importance as both a synthetic intermediate and a potential therapeutic agent, warranting further investigation into its clinical potential.